Cas no 1870771-44-0 (Ethyl 6-amino-3-bromo-2-methylbenzoate)

• Product Name: Ethyl 6-amino-3-bromo-2-methylbenzoate
• CAS No: 1870771-44-0
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• MDL: MFCD29947126
• CID: 5614247
• PubChem ID: 126989819
• Update Time: 2025-10-29

Ethyl 6-amino-3-bromo-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 1870771-44-0
• EN300-3248486
• ethyl 6-amino-3-bromo-2-methylbenzoate
• Benzoic acid, 6-amino-3-bromo-2-methyl-, ethyl ester
• Ethyl 6-amino-3-bromo-2-methylbenzoate

• MDL： MFCD29947126
• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)9-6(2)7(11)4-5-8(9)12/h4-5H,3,12H2,1-2H3
• InChI Key： NWMBRAORBZSKDK-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)OCC)=C1C)N

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.445±0.06 g/cm3(Predicted)
• Boiling Point: 309.3±37.0 °C(Predicted)
• pka: 1.89±0.10(Predicted)

Additional information on Ethyl 6-amino-3-bromo-2-methylbenzoate

Comprehensive Overview of Ethyl 6-amino-3-bromo-2-methylbenzoate (CAS No. 1870771-44-0)

Ethyl 6-amino-3-bromo-2-methylbenzoate (CAS No. 1870771-44-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic ester features a unique molecular structure combining an ethyl ester group, amino functionality, and bromine substituent, making it valuable for cross-coupling reactions and heterocyclic compound synthesis. Its CAS registry number 1870771-44-0 ensures precise identification in global chemical databases.

Recent trends in green chemistry have amplified interest in this compound due to its potential as a building block for biodegradable materials and sustainable drug development. Researchers frequently search for "Ethyl 6-amino-3-bromo-2-methylbenzoate applications" or "CAS 1870771-44-0 synthesis method," reflecting growing demand in catalysis research and medicinal chemistry. The compound's electron-rich aromatic system enables diverse transformations, particularly in palladium-catalyzed reactions increasingly important for cancer drug discovery.

From a structural-activity relationship perspective, the methyl group at position 2 provides steric control in reactions, while the bromine atom at position 3 serves as an excellent leaving group for nucleophilic substitutions. These characteristics answer frequent queries about "how to modify Ethyl 6-amino-3-bromo-2-methylbenzoate" in structure-optimization workflows. The compound's melting point (typically 98-102°C) and solubility profile (soluble in DMSO, methanol) make it practical for high-throughput screening applications.

Innovative applications emerge in OLED material development, where researchers leverage its fluorescence properties for organic semiconductors. This aligns with trending searches for "aromatic esters in electronics" and "CAS 1870771-44-0 optical properties." The amino group allows further derivatization into azo dyes or coordination complexes, addressing industrial needs for specialty chemicals.

Quality control protocols for CAS No. 1870771-44-0 emphasize HPLC purity analysis (>98%) and moisture-sensitive storage conditions. These specifications respond to laboratory concerns about "handling brominated benzoates" and "stability of amino esters." The compound's molecular weight (258.11 g/mol) and logP value (~2.3) make it particularly relevant in ADMET prediction models for drug candidates.

Environmental considerations drive research into catalytic debromination methods for this compound, coinciding with searches for "green bromine removal techniques." Its benzoate core shares structural motifs with natural product derivatives, inspiring investigations into bioactive molecule design. Patent analyses reveal growing IP activity around 1870771-44-0 derivatives in antiviral compound development.

For synthetic chemists, the compound serves as a versatile precursor for indole syntheses and benzofuran systems – topics frequently appearing in organic chemistry forums. Its X-ray crystallography data (available in CSD databases) assists in molecular modeling studies. Recent publications highlight its use in constructing multi-functionalized arenes through sequential functionalization strategies.

The global market for Ethyl 6-amino-3-bromo-2-methylbenzoate reflects expanding applications in photoactive materials and catalytic ligands. Analytical challenges like "NMR interpretation of brominated aromatics" and "mass spectrometry fragmentation patterns" generate substantial technical discussion. Ongoing studies explore its potential in metal-organic frameworks (MOFs) and supramolecular chemistry applications.